Cas no 2380686-35-9 ((3S)-5,5-Difluoro-piperidin-3-ol)
(3S)-5,5-Difluoro-piperidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- (3S)-5,5-Difluoro-piperidin-3-ol
- (S)-5,5-Difluoro-piperidin-3-ol
-
- MDL: MFCD32899712
- Inchi: 1S/C5H9F2NO/c6-5(7)1-4(9)2-8-3-5/h4,8-9H,1-3H2/t4-/m0/s1
- InChI Key: FWHFKCAGILQEMU-BYPYZUCNSA-N
- SMILES: N1CC(F)(F)C[C@H](O)C1
(3S)-5,5-Difluoro-piperidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1831-1g |
(S)-5,5-Difluoro-piperidin-3-ol |
2380686-35-9 | 97% | 1g |
¥23433.76 | 2024-04-18 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1831-5g |
(S)-5,5-Difluoro-piperidin-3-ol |
2380686-35-9 | 97% | 5g |
¥86390.13 | 2024-04-18 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1831-500mg |
(S)-5,5-Difluoro-piperidin-3-ol |
2380686-35-9 | 97% | 500mg |
¥15564.21 | 2024-04-18 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1831-250mg |
(S)-5,5-Difluoro-piperidin-3-ol |
2380686-35-9 | 97% | 250mg |
¥8726.45 | 2024-04-18 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1831-100mg |
(S)-5,5-Difluoro-piperidin-3-ol |
2380686-35-9 | 97% | 100mg |
¥6103.27 | 2024-04-18 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1831-50mg |
(S)-5,5-Difluoro-piperidin-3-ol |
2380686-35-9 | 97% | 50mg |
¥4354.48 | 2024-04-18 | |
| eNovation Chemicals LLC | Y1130408-100mg |
(S)-5,5-Difluoro-piperidin-3-ol |
2380686-35-9 | 95% | 100mg |
$780 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130408-250mg |
(S)-5,5-Difluoro-piperidin-3-ol |
2380686-35-9 | 95% | 250mg |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130408-500mg |
(S)-5,5-Difluoro-piperidin-3-ol |
2380686-35-9 | 95% | 500mg |
$1990 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130408-1g |
(S)-5,5-Difluoro-piperidin-3-ol |
2380686-35-9 | 95% | 1g |
$3000 | 2024-07-28 |
(3S)-5,5-Difluoro-piperidin-3-ol Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on (3S)-5,5-Difluoro-piperidin-3-ol
Exploring (3S)-5,5-Difluoro-piperidin-3-ol (CAS No. 2380686-35-9): Properties, Applications, and Market Insights
The (3S)-5,5-Difluoro-piperidin-3-ol (CAS No. 2380686-35-9) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique stereochemistry and fluorine substitution, plays a pivotal role in drug discovery and material science. Its molecular structure, featuring a piperidine ring with two fluorine atoms at the 5-position and a hydroxyl group at the 3-position, makes it a versatile building block for synthesizing bioactive molecules.
One of the most intriguing aspects of (3S)-5,5-Difluoro-piperidin-3-ol is its potential in central nervous system (CNS) drug development. Researchers are increasingly exploring fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in this molecule can significantly influence its lipophilicity and binding affinity to biological targets, making it a valuable scaffold for designing novel therapeutics. Recent studies have highlighted its utility in developing GABA receptor modulators and enzyme inhibitors, addressing conditions such as anxiety and neurodegenerative diseases.
From a synthetic chemistry perspective, (3S)-5,5-Difluoro-piperidin-3-ol offers exciting opportunities for asymmetric synthesis and chiral resolution. The stereocenter at the 3-position allows for the creation of enantiomerically pure derivatives, which are crucial for pharmaceutical applications where chirality affects drug efficacy and safety. The compound's fluorine atoms also enable unique hydrogen bonding interactions, which can be exploited in crystal engineering and supramolecular chemistry.
The market demand for (3S)-5,5-Difluoro-piperidin-3-ol has been steadily increasing, driven by the growing interest in fluorinated pharmaceuticals. Industry reports indicate that over 20% of FDA-approved drugs contain fluorine, underscoring the importance of fluorinated building blocks like this compound. Its applications extend beyond medicine, finding use in agrochemicals and advanced materials, where its unique properties contribute to product performance and sustainability.
Environmental considerations are also shaping research around (3S)-5,5-Difluoro-piperidin-3-ol. Scientists are investigating green chemistry approaches for its synthesis, focusing on atom economy and reduced waste generation. The compound's stability and potential for biodegradation make it an attractive candidate for eco-friendly applications, aligning with global trends toward sustainable chemical production.
Quality control and analytical characterization of (3S)-5,5-Difluoro-piperidin-3-ol are critical for its successful application. Advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and confirm stereochemical integrity. These analytical methods are particularly important given the compound's use in pharmaceutical development, where strict regulatory standards apply.
Looking ahead, (3S)-5,5-Difluoro-piperidin-3-ol is poised to play an increasingly important role in medicinal chemistry and material science. Its combination of fluorine substitution and chiral centers offers unique opportunities for innovation in drug design and functional materials. As research continues to uncover new applications and synthetic methodologies, this compound is likely to remain at the forefront of scientific and industrial development in the coming years.
2380686-35-9 ((3S)-5,5-Difluoro-piperidin-3-ol) Related Products
- 1803584-46-4(5,5-difluoropiperidin-3-ol;hydrochloride)
- 1955505-76-6(rac-(3R,5S)-5-fluoropiperidin-3-ol hydrochloride, cis)
- 2097360-07-9(3-Piperidinol, 5-fluoro-, (3R,5R)-)
- 1955520-11-2(rac-(3R,5R)-5-fluoropiperidin-3-ol)
- 1258639-09-6(5,5-difluoropiperidin-3-ol)
- 1866148-86-8(5,5-Difluoro-1-methylpiperidin-3-ol)
- 1955505-75-5(rac-(3R,5S)-5-fluoropiperidin-3-ol)
- 2138169-98-7(5-fluoropiperidin-3-ol hydrochloride)
- 1934860-71-5(5-fluoropiperidin-3-ol)
- 1969287-85-1((3S,5S)-5-fluoropiperidin-3-ol;hydrochloride)